Cas no 142458-15-9 (3-Cyclohexene-1-carboxylicacid, 4-[(4-ethylphenyl)amino]-6-methyl-2-oxo-, methyl ester)

• Product Name: 3-Cyclohexene-1-carboxylicacid, 4-[(4-ethylphenyl)amino]-6-methyl-2-oxo-, methyl ester
• CAS No: 142458-15-9
• MF: C₁₇H₂₁NO₃
• MW: 287.353544950485
• CID: 169294
• PubChem ID: 3072372
• Update Time: 2025-04-19

3-Cyclohexene-1-carboxylicacid, 4-[(4-ethylphenyl)amino]-6-methyl-2-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexene-1-carboxylicacid, 4-[(4-ethylphenyl)amino]-6-methyl-2-oxo-, methyl ester
• methyl 4-(4-ethylanilino)-6-methyl-2-oxocyclohex-3-ene-1-carboxylate
• 142458-15-9
• DTXSID40931465
• 3-Cyclohexene-1-carboxylic acid, 4-((4-ethylphenyl)amino)-6-methyl-2-oxo-, methyl ester
• BRN 5441426
• Methyl 4-((4-ethylphenyl)amino)-6-methyl-2-oxo-3-cyclohexene-1-carboxylate
• CHEMBL301682

• Inchi： 1S/C17H21NO3/c1-4-12-5-7-13(8-6-12)18-14-9-11(2)16(15(19)10-14)17(20)21-3/h5-8,10-11,16,18H,4,9H2,1-3H3
• InChI Key： JUSHIWVTRFXHCW-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C=C(CC1C)NC1C=CC(CC)=CC=1)=O)=O

Computed Properties

• Exact Mass: 287.15223
• Monoisotopic Mass: 287.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.151
• Boiling Point: 411.5°Cat760mmHg
• Flash Point: 202.7°C
• Refractive Index: 1.569
• PSA: 55.4